2,3-Dihydroxybenzaldehyde
Cat. No. B126233
M. Wt: 138.12 g/mol
InChI Key: IXWOUPGDGMCKGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642788B2
Procedure details
2,3-dihydroxybenzaldehyde (0.096 g, 0.69 mmol) and Meldrum's acid (0.100 g, 0.69 mmol) were combined in H2O (1 mL). The solution was stirred at 75° C. for 2 h. After cooling to room temperature, the precipitate was filtered and dried at suction to give 0.123 g of 8-hydroxy-3-carboxy-coumarin in an 85% yield: LCMS (ESI) m/z 207 (MH+).
Yield
85%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:9]([OH:10])=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=O.CC1(C)O[C:17](=[O:18])[CH2:16][C:14](=[O:15])[O:13]1>O>[OH:10][C:9]1[CH:8]=[CH:7][CH:6]=[C:3]2[C:2]=1[O:1][C:17](=[O:18])[C:16]([C:14]([OH:15])=[O:13])=[CH:4]2
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Inputs
Step One
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Name
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|
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Quantity
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0.096 g
|
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Type
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reactant
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Smiles
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OC1=C(C=O)C=CC=C1O
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Step Two
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Name
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|
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Quantity
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0.1 g
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Type
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reactant
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Smiles
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CC1(OC(=O)CC(=O)O1)C
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Step Three
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Name
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|
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Quantity
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1 mL
|
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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75 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The solution was stirred at 75° C. for 2 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling to room temperature
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitate was filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried at suction
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC=1C=CC=C2C=C(C(OC12)=O)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.123 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
